1-(3-Methoxypropyl)-3-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)urea
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Description
1-(3-Methoxypropyl)-3-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C12H17N5O4 and its molecular weight is 295.299. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Properties
The investigation into the reactions of urea derivatives with formaldehyde elucidated the formation pathways of complex molecules, demonstrating the synthetic utility of urea derivatives in organic chemistry. These studies highlight the steric effects and the role of formaldehyde in synthesizing novel heterocyclic compounds (Shiba et al., 1989).
Enzyme Inhibition and Antidiabetic Activity
Novel dihydropyrimidine derivatives, synthesized from urea, have been evaluated for in vitro antidiabetic activity using the α-amylase inhibition assay, indicating the potential of urea derivatives in developing antidiabetic therapies (Lalpara et al., 2021).
Anticancer Investigations
Unsymmetrical 1,3-disubstituted ureas have been synthesized and assessed for their enzyme inhibition properties and effects on cancer cell lines, underscoring the therapeutic potential of urea derivatives in cancer treatment (Mustafa et al., 2014).
Novel Cyclic Dipeptidyl Ureas
The synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides represents a new class of cyclic dipeptidyl ureas, contributing to the development of pseudopeptidic compounds with potential biological activities (Sañudo et al., 2006).
Antimicrobial Evaluation
The synthesis and antimicrobial evaluation of novel imidazole ureas/carboxamides containing dioxaphospholanes have demonstrated the antimicrobial potential of these urea derivatives, contributing to the search for new antimicrobial agents (Rani et al., 2014).
Properties
IUPAC Name |
1-(3-methoxypropyl)-3-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O4/c1-8-6-9(16-20-8)11-15-10(21-17-11)7-14-12(18)13-4-3-5-19-2/h6H,3-5,7H2,1-2H3,(H2,13,14,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRKXWPJHKGJFSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)NCCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.